Cas no 31678-21-4 (1-(2-oxopropyl)quinolin-4(1H)-one)

• Product Name: 1-(2-oxopropyl)quinolin-4(1H)-one
• CAS No: 31678-21-4
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 6787097
• PubChem ID: 45588895
• Update Time: 2025-10-29

1-(2-oxopropyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 31678-21-4
• AKOS002684373
• 1-(2-Oxo-propyl)-1H-quinolin-4-one
• STL372985
• 1-(2-oxopropyl)quinolin-4(1H)-one
• BBL032654
• CS-0357685
• VS-11428
• 1-acetonylquinolin-4-one
• 1-(2-oxopropyl)quinolin-4-one
• 1-(2-oxopropyl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C12H11NO2/c1-9(14)8-13-7-6-12(15)10-4-2-3-5-11(10)13/h2-7H,8H2,1H3
• InChI Key： FVPQWQXHOYLPOD-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CC(C)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-(2-oxopropyl)quinolin-4(1H)-one

Comprehensive Overview of 1-(2-oxopropyl)quinolin-4(1H)-one (CAS No. 31678-21-4)

1-(2-oxopropyl)quinolin-4(1H)-one, also known by its CAS number 31678-21-4, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are widely studied for their diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In recent years, 1-(2-oxopropyl)quinolin-4(1H)-one has garnered considerable attention due to its potential therapeutic applications and unique structural features.

The molecular structure of 1-(2-oxopropyl)quinolin-4(1H)-one consists of a quinoline ring fused with a ketone group at the 4-position, and a propionyl side chain attached to the nitrogen atom at position 1. This unique arrangement contributes to its stability and reactivity, making it an attractive candidate for various chemical and biological studies. The compound's IUPAC name is 4-hydroxy-N-(2-ketopropyl)quinoline-3-carboxamide, which provides a detailed description of its functional groups and connectivity.

In terms of physical properties, 1-(2-oxopropyl)quinolin-4(1H)-one is a white crystalline solid with a melting point ranging from 150 to 155°C. It is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various experimental conditions, including in vitro assays and animal models.

The biological activity of 1-(2-oxopropyl)quinolin-4(1H)-one has been extensively studied in recent years. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(2-oxopropyl)quinolin-4(1H)-one effectively inhibited the growth of Staphylococcus aureus and Escherichia coli at low micromolar concentrations. This finding suggests its potential as a novel antibacterial agent.

Beyond its antibacterial properties, 1-(2-oxopropyl)quinolin-4(1H)-one has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These results indicate that 1-(2-oxopropyl)quinolin-4(1H)-one may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological activities, 1-(2-oxopropyl)quinolin-4(1H)-one has been explored as a lead compound for drug development. Its structural scaffold can be modified through chemical synthesis to enhance its potency and selectivity. For example, researchers have synthesized derivatives of 1-(2-oxopropyl)quinolin-4(1H)-one by introducing various functional groups at different positions on the quinoline ring. These modifications have led to compounds with improved pharmacokinetic properties and enhanced biological activities.

The safety profile of 1-(2-oxopropyl)quinolin-4(1H)-one is another important aspect of its evaluation. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1-(2-oxopropyl)quinolin-4(1H)-one (CAS No. 31678-21-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further chemical modification and drug development. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, contributing to advancements in medicinal chemistry and pharmaceutical science.